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Compound of Interest

Compound Name: DSM705 hydrochloride

Cat. No.: B12414204

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling DSM705 hydrochloride must adhere to stringent safety protocols to mitigate potential
exposure and ensure a safe laboratory environment. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to facilitate the safe
handling of this compound.

A comprehensive approach to safety involves the consistent use of appropriate Personal
Protective Equipment (PPE), adherence to proper handling and storage procedures, and a
clear plan for waste disposal and emergency situations.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling DSM705 hydrochloride,
based on available safety data and general best practices for handling potentially hazardous
research compounds.
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PPE Category Item Specifications and Usage

Wear two pairs of
chemotherapy-grade gloves
) o for maximum protection.[1][2]
Hand Protection Chemical-impermeable gloves
The outer glove should be
removed and disposed of

within the containment area.[2]

Conforming to EN 166 (EU) or
NIOSH (US) standards is
) Tightly fitting safety goggles recommended.[3] A face shield
Eye and Face Protection o i ] ) i
with side-shields should be worn in conjunction
with goggles when there is a

risk of splashes.[4]

Gowns should be resistant to
permeability by hazardous
) drugs and have tight-fitting
] Disposable, long-sleeved
Body Protection cuffs.[1][5] Gowns should be
own
g changed immediately after a
spill or every two to three

hours.[5]

Required when handling the
powder outside of a
containment system (e.g.,

) ) ] ) weighing) or when there is a

Respiratory Protection N95 or higher respirator ) ]

risk of aerosol generation.[5][6]
Surgical masks do not offer
adequate protection from

chemical exposure.[5][6]

Should be worn in designated
_ hazardous drug handling areas
Foot Protection Shoe covers )
to prevent tracking of

contamination.[2]
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Operational and Disposal Plans

A systematic workflow is critical to maintaining safety from the moment DSM705
hydrochloride is received until its final disposal. The following diagram illustrates the key

stages of this process.
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Caption: Workflow for Safe Handling of DSM705 Hydrochloride.
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Detailed Protocols

Receiving and Unpacking:

Upon receipt, visually inspect the external shipping container for any signs of damage.[7]

If the container is damaged, implement spill control procedures.

Transport the intact container to a designated unpacking area.

Don appropriate PPE, including gloves and a lab coat, before unpacking.[8]

Carefully remove the compound and inspect its primary container for any breaches.

Immediately transfer the compound to its designated secure storage location.

Handling and Experimental Use:

o All handling of DSM705 hydrochloride should be performed in a well-ventilated area, such
as a chemical fume hood, to avoid the formation of dust and aerosols.[3]

+ When weighing the solid compound, use a containment balance enclosure to minimize the
risk of inhalation.

¢ Avoid contact with skin and eyes by consistently wearing the recommended PPE.[3]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage:

» Store DSM705 hydrochloride in a tightly closed container.[3]

e The storage location should be a dry, cool, and well-ventilated place.[3]

o Store the compound away from incompatible materials and foodstuff containers.[3]

e The storage area for hazardous drugs should be clearly labeled and access should be
restricted to authorized personnel.[8]
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Spill Management:
 In the event of a spill, evacuate non-essential personnel from the area.[3]
e Ensure adequate ventilation.[3]

o Wear the full complement of recommended PPE, including respiratory protection, before
attempting to clean the spill.[3]

o Prevent further spillage or leakage if it is safe to do s0.[3]

o Collect the spilled material using appropriate methods to avoid dust generation and place it
in a suitable, closed container for disposal.[3]

e Do not allow the chemical to enter drains.[3]
Disposal Plan:

» Dispose of excess or unwanted DSM705 hydrochloride through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3]

e Do not dispose of the compound in sewer systems.[3]

» All contaminated materials, including gloves, gowns, and labware, should be collected in
suitable, labeled containers and disposed of as hazardous waste in accordance with local,
state, and federal regulations.[8]

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[3]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person and seek immediate medical attention.[3]

By implementing these safety measures, research institutions can build a culture of safety and
trust, ensuring the well-being of their personnel while advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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